4-Morpholineethanol
4-Morpholineethanol
N-(2-Hydroxyethyl)-morpholine, also known as 2-(4-morpholinyl)ethanol, belongs to the class of organic compounds known as morpholines. These are organic compounds containing a morpholine moiety, which consists of a six-member aliphatic saturated ring with the formula C4H9NO, where the oxygen and nitrogen atoms lie at positions 1 and 4, respectively. N-(2-Hydroxyethyl)-morpholine is very soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). N-(2-Hydroxyethyl)-morpholine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, N-(2-hydroxyethyl)-morpholine is primarily located in the cytoplasm. N-(2-Hydroxyethyl)-morpholine participates in a number of enzymatic reactions. In particular, N-(2-Carboxymethyl)-morpholine, N-(2-hydroxyethyl)-morpholine, and N-(2-hydroxyethyl)-morpholine N-oxide can be biosynthesized from mycophenolate mofetil; which is mediated by the enzyme cocaine esterase. In addition, N-(2-Carboxymethyl)-morpholine, N-(2-hydroxyethyl)-morpholine, and N-(2-hydroxyethyl)-morpholine N-oxide can be biosynthesized from mycophenolate mofetil; which is catalyzed by the enzymes liver carboxylesterase 1 and cocaine esterase. In humans, N-(2-hydroxyethyl)-morpholine is involved in the mycophenolic Acid metabolism pathway.
2-(morpholin-4-yl)ethanol is a primary alcohol that is ethanol in which one of the methyl hydrogens is replaced by a morpholin-4-yl group. It is a primary alcohol, a tertiary amino compound and a member of morpholines.
2-(morpholin-4-yl)ethanol is a primary alcohol that is ethanol in which one of the methyl hydrogens is replaced by a morpholin-4-yl group. It is a primary alcohol, a tertiary amino compound and a member of morpholines.
Brand Name:
Vulcanchem
CAS No.:
622-40-2
VCID:
VC0138140
InChI:
InChI=1S/C6H13NO2/c8-4-1-7-2-5-9-6-3-7/h8H,1-6H2
SMILES:
C1COCCN1CCO
Molecular Formula:
C6H13NO2
Molecular Weight:
131.17 g/mol
4-Morpholineethanol
CAS No.: 622-40-2
Reference Standards
VCID: VC0138140
Molecular Formula: C6H13NO2
Molecular Weight: 131.17 g/mol
| CAS No. | 622-40-2 |
|---|---|
| Product Name | 4-Morpholineethanol |
| Molecular Formula | C6H13NO2 |
| Molecular Weight | 131.17 g/mol |
| IUPAC Name | 2-morpholin-4-ylethanol |
| Standard InChI | InChI=1S/C6H13NO2/c8-4-1-7-2-5-9-6-3-7/h8H,1-6H2 |
| Standard InChIKey | KKFDCBRMNNSAAW-UHFFFAOYSA-N |
| SMILES | C1COCCN1CCO |
| Canonical SMILES | C1COCCN1CCO |
| Boiling Point | 227.0 °C |
| Melting Point | -1.6 °C |
| Physical Description | Liquid |
| Description | N-(2-Hydroxyethyl)-morpholine, also known as 2-(4-morpholinyl)ethanol, belongs to the class of organic compounds known as morpholines. These are organic compounds containing a morpholine moiety, which consists of a six-member aliphatic saturated ring with the formula C4H9NO, where the oxygen and nitrogen atoms lie at positions 1 and 4, respectively. N-(2-Hydroxyethyl)-morpholine is very soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). N-(2-Hydroxyethyl)-morpholine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, N-(2-hydroxyethyl)-morpholine is primarily located in the cytoplasm. N-(2-Hydroxyethyl)-morpholine participates in a number of enzymatic reactions. In particular, N-(2-Carboxymethyl)-morpholine, N-(2-hydroxyethyl)-morpholine, and N-(2-hydroxyethyl)-morpholine N-oxide can be biosynthesized from mycophenolate mofetil; which is mediated by the enzyme cocaine esterase. In addition, N-(2-Carboxymethyl)-morpholine, N-(2-hydroxyethyl)-morpholine, and N-(2-hydroxyethyl)-morpholine N-oxide can be biosynthesized from mycophenolate mofetil; which is catalyzed by the enzymes liver carboxylesterase 1 and cocaine esterase. In humans, N-(2-hydroxyethyl)-morpholine is involved in the mycophenolic Acid metabolism pathway. 2-(morpholin-4-yl)ethanol is a primary alcohol that is ethanol in which one of the methyl hydrogens is replaced by a morpholin-4-yl group. It is a primary alcohol, a tertiary amino compound and a member of morpholines. |
| Synonyms | 2-(4-Morpholino)ethyl Alcohol; 2-(4-Morpholinyl)-1-ethanol; 2-(4-Morpholinyl)ethanol; 2-Morpholinoethanol; N-(2-Hydroxyethyl)morpholine; N-(β-Hydroxyethyl)morpholine; NSC 1946; β-Morpholinoethanol; 4-(2-Hydroxyethyl)morpholine; |
| PubChem Compound | 61163 |
| Last Modified | Nov 11 2021 |
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